Cas no 1203286-27-4 (3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)urea)

• Product Name: 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)urea
• CAS No: 1203286-27-4
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5844171
• PubChem ID: 30373465
• Update Time: 2025-08-05

3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)urea
• 1203286-27-4
• VU0646723-1
• 1-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-(4-methylphenyl)urea
• F5534-0018
• 1-(1-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-(p-tolyl)urea
• AKOS024512886

• Inchi： 1S/C21H23N3O2/c1-14-4-8-17(9-5-14)22-21(26)23-18-10-11-19-16(13-18)3-2-12-24(19)20(25)15-6-7-15/h4-5,8-11,13,15H,2-3,6-7,12H2,1H3,(H2,22,23,26)
• InChI Key： GQERDOBMSPZSRI-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1C2C=CC(=CC=2CCC1)NC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)urea

3-(1-Cyclopropanecarbonyl-1,2,3,4-Tetrahydroquinolin-6-yl)-1-(4-Methylphenyl)Urea: A Comprehensive Overview

The compound with CAS No. 1203286-27-4, commonly referred to as 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)urea, is a complex organic molecule with significant potential in the field of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a tetrahydroquinoline ring system with a cyclopropane carbonyl group and a urea moiety. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The incorporation of a cyclopropane carbonyl group in this compound adds an additional layer of complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. Furthermore, the urea moiety is well-documented for its role in hydrogen bonding interactions, which can significantly influence the compound's solubility and binding affinity.

The synthesis of 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)urea involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts has been shown to facilitate key steps in the synthesis process, such as cycloaddition reactions and coupling reactions. These advancements have not only improved the efficiency of production but also opened up new avenues for exploring similar compounds with enhanced biological activity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water under standard conditions. Its solubility profile is significantly influenced by the presence of electron-donating groups such as the methylphenyl substituent. This property makes it suitable for applications where controlled release or targeted delivery is required. Additionally, the compound demonstrates moderate stability under ambient conditions but may degrade under harsh conditions such as prolonged exposure to light or high temperatures.

Recent research has focused on evaluating the biological activity of 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)urea in various disease models. Initial studies suggest that this compound may possess anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. Furthermore, preliminary results indicate potential anti-cancer activity through mechanisms involving apoptosis induction and cell cycle arrest.

The application of this compound extends beyond pharmacology into materials science. Its unique structural features make it an attractive candidate for use in polymer synthesis and as a building block for advanced materials. For example, researchers have explored its use in creating stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH changes.

In conclusion, 3-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-(4-methylphenyl)urea represents a promising molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups provide a foundation for further exploration into its potential uses in drug development and materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.